Cas no 827588-51-2 (5-(4-chloro-3-methylphenoxy)methylfuran-2-carbohydrazide)

• Product name: 5-(4-chloro-3-methylphenoxy)methylfuran-2-carbohydrazide
• CAS No: 827588-51-2
• MF: C₁₃H₁₃N₂O₃Cl
• MW: 280.707
• MDL: MFCD02253910
• CID: 3057720
• PubChem ID: 7022239

5-(4-chloro-3-methylphenoxy)methylfuran-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-((4-Chloro-3-methylphenoxy)methyl)furan-2-carbohydrazide
• 5-(4-chloro-3-methylphenoxy)methylfuran-2-carbohydrazide
• EN300-227816
• DTXSID301158035
• STK303029
• CS-0280556
• 5-[(4-Chloro-3-methylphenoxy)methyl]-2-furohydrazide
• 5-(4-Chloro-3-methyl-phenoxymethyl)-furan-2-carboxylic acid hydrazide
• BBL038374
• 5-(4-CHLORO-3-METHYLPHENOXYMETHYL)FURAN-2-CARBOHYDRAZIDE
• 5-[(4-chloro-3-methylphenoxy)methyl]furan-2-carbohydrazide
• 827588-51-2
• 5-[(4-Chloro-3-methylphenoxy)methyl]-2-furancarboxylic acid hydrazide
• AKOS000304150

• MDL： MFCD02253910
• Inchi： InChI=1S/C13H13ClN2O3/c1-8-6-9(2-4-11(8)14)18-7-10-3-5-12(19-10)13(17)16-15/h2-6H,7,15H2,1H3,(H,16,17)
• InChI Key： QQKAMNOABKWTGI-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1Cl)OCC2=CC=C(C(=O)NN)O2

Computed Properties

• Exact Mass: 280.0614700Da
• Monoisotopic Mass: 280.0614700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.5Ų
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers